N-(5,6-dimethoxybenzo[d]thiazol-2-yl)-4-fluorobenzamide

• IUPAC Name: N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-4-fluorobenzamide
• InChI: InChI=1S/C16H13FN2O3S/c1-21-12-7-11-14(8-13(12)22-2)23-16(18-11)19-15(20)9-3-5-10(17)6-4-9/h3-8H,1-2H3,(H,18,19,20)
• InChI Key: RXFPLLVZQAGQGX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)N=C(S2)NC(=O)C3=CC=C(C=C3)F)OC
• Molecular Formula: C16H13FN2O3S
• Molecular Weight: 332.4 g/mol
• CAS No.: 895435-57-1

Description

N-(5,6-dimethoxybenzo[d]thiazol-2-yl)-4-fluorobenzamide is a useful research compound. Its molecular formula is C16H13FN2O3S and its molecular weight is 332.35. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Drug Metabolism and Excretion

One study identified human metabolites of a closely related compound, highlighting its potential as a treatment for stable angina and atrial fibrillation. The study explored the renal and hepatic uptake transporters for these metabolites, indicating their secretion and uptake mechanisms, which could be crucial for understanding the pharmacokinetics of similar compounds like N-(5,6-dimethoxybenzo[d]thiazol-2-yl)-4-fluorobenzamide (Umehara et al., 2009).

Antimicrobial Activity

Research into benzamide derivatives with fluorine atoms and thiazole or thiazolidine rings has shown promising antimicrobial activity. For example, a study on fluorobenzamides containing thiazole demonstrated significant antimicrobial activity against various bacterial and fungal strains, which suggests the potential of this compound in similar applications (Desai et al., 2013).

Synthesis and Evaluation of Novel Compounds

Another area of application is the synthesis and evaluation of novel radioligands for imaging purposes, such as positron emission tomography (PET) imaging of metabotropic glutamate receptor subtype 1 in rodent brains. This research avenue underscores the compound's utility in developing diagnostic tools for neurological conditions (Fujinaga et al., 2012).

Antitumor Activity

Additionally, the structure of similar compounds has been linked to potent and selective inhibitory activity against lung, colon, and breast cancer cell lines, suggesting the potential of this compound in cancer research and treatment development (Mortimer et al., 2006).